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Compound of Interest

Compound Name: Isooctyl nitrate

Cat. No.: B3281456

An In-depth Technical Guide to the Physical and Chemical Characteristics of 2-Ethylhexyl
Nitrate

Introduction

2-Ethylhexyl nitrate (2-EHN), with the chemical formula CsH17NOs3, is a significant industrial
chemical, primarily utilized as a cetane improver in diesel fuels.[1][2][3] For over five decades, it
has been added to diesel and biodiesel to enhance ignition quality, which leads to reduced
engine noise, lower emissions, and improved cold-starting performance.[2][4] This document
provides a comprehensive overview of the physical and chemical properties of 2-ethylhexyl
nitrate, along with experimental protocols for its synthesis and an exploration of its mechanism
of action. This guide is intended for researchers, scientists, and professionals in drug
development and related fields who require detailed technical information on this compound.

Physical and Chemical Properties

2-Ethylhexyl nitrate is a clear, colorless to pale yellow liquid at room temperature, characterized
by a pungent, fruity, ester-like odor.[1][5] It is @ combustible liquid but is not classified as
flammable.[6][7]

Physical Properties

The physical characteristics of 2-ethylhexyl nitrate are summarized in the table below.
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Property Value Reference(s)

Molecular Weight 175.23 g/mol [31[5]

Appearance (-Jleér, colorless to pale yellow o
liquid

Odor Pungent, fruity, ester-like [51[8]

Density 0.963 g/mL at 25 °C 9]

Boiling Point >100 °C (decomposes) [6][5]

85-90°C (at 10 mmHg) [3]

210.948.0 °C at 760 mmHg [10]

Melting Point <-45 °C [5]

-76 to -77 °C [11]

Flash Point >65 °C (PMCC) [6]

>70 °C (closed-cup) [5]

76.1 °C (Pensky-Martens

closed cup) 2]

Auto-ignition Temperature 130 °C (decomposes) [6][5]

Vapor Pressure 0.2 mmHg at 20°C [6]

27 Paat 20 °C [51[8]

40-53 Pa at 40 °C [5]

Solubility in Water 12.6 mg/L at 20 °C [51[11]

Refractive Index

n20/D 1.432

[°]

Kinematic Viscosity

108 cSt at 20°C

[5]

Chemical Properties

The chemical properties and safety-related data for 2-ethylhexyl nitrate are presented below.
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Property Value Reference(s)
Chemical Formula CsH17NOs [3]
CAS Number 27247-96-7 [3]
Linear Formula CH3(CHz2)sCH(C2Hs)CH20NO2  [9]

Stable under normal
N conditions; undergoes
Stability ] N [6][8]
exothermic decomposition

above 100 °C.[6][8]

Heating under confinement
: [61[10]
may cause an explosion.[6][10]

Strong oxidizing agents, strong
Incompatibility acids, strong bases, amines, [6][11][13]
and phosphorus.[6][11][13]

B Carbon monoxide, carbon
Hazardous Decomposition

dioxide, and nitrogen oxides [6][13]
Products ]

upon combustion.[6][13]
Lower Explosive Limit 0.25% v/v in air [5][11]
Upper Explosive Limit 7% [6]

Log P (Octanol-Water Partition
o 3.74 (calculated) [5]
Coefficient)

Experimental Protocols
Synthesis of 2-Ethylhexyl Nitrate

A common method for the synthesis of 2-ethylhexyl nitrate involves the nitration of 2-ethylhexyl
alcohol with a mixed acid solution of nitric acid and sulfuric acid.[14]

Materials:

o 2-Ethylhexyl alcohol
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Mixed acid (Nitric acid, Sulfuric acid, Water)

Urea

10% aqueous sodium sulfate solution

10% aqueous sodium carbonate solution
Procedure:

e Areactor is charged with 13.48 parts of a mixed acid containing 3.33 parts nitric acid, 7.77
parts sulfuric acid, and 2.38 parts water.

e The mixed acid is agitated, and its temperature is adjusted to 25 + 3 °C.

e 0.40 parts of urea are added to the mixed acid over a period of 30 minutes, allowing the
temperature to rise to 32.5 £ 2.5 °C.

o 5.85 parts of 2-ethylhexyl alcohol are added to the reactor at a rate of 0.065 parts per minute
while maintaining the temperature at 32.5 + 2.5 °C.

» After the addition of 2-ethylhexyl alcohol is complete, the reaction mixture is held at 32.5 +
2.5 °C for 1 hour.

o Agitation is stopped, and the bottom acid layer is allowed to separate and is then drained.

e The remaining organic layer is washed with a 10% aqueous sodium sulfate solution.

e A 10% aqueous sodium carbonate solution is slowly added to neutralize any remaining acid.
e The product is washed again with a 10% aqueous sodium sulfate solution.

o The final 2-ethylhexyl nitrate product is obtained after separating the aqueous layer.

A variation of this process utilizes micro-reactors to achieve continuous synthesis, which can
improve safety and production efficiency.[15][16]
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Synthesis Workflow of 2-Ethylhexyl Nitrate

Nitration Reaction

Charge Reactor with Mixed Acid
(H2S04, HNOs3, H20)

:

Add Urea

:

Add 2-Ethylhexyl Alcohol

:

Hold at 32.5 + 2.5 °C for 1 hour

Purification

Separate and Drain Acid Layer

:

Wash with 10% Na2SOa Solution

:

Neutralize with 10% Na2COs Solution

:

Wash with 10% Na2SOa4 Solution

:

Separate Aqueous Layer

Final Product:
2-Ethylhexyl Nitrate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-ethylhexyl nitrate.
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Mechanism of Action as a Cetane Improver

The primary application of 2-ethylhexyl nitrate is to increase the cetane number of diesel fuel.
[1][17] The cetane number is a measure of the fuel's ignition quality; a higher number indicates
a shorter ignition delay.[17][18]

2-EHN functions by decomposing at a lower temperature than the diesel fuel itself, typically
starting around 130 °C.[11][18] This decomposition is an exothermic process that initiates a
series of chemical reactions, effectively lowering the overall autoignition temperature of the
fuel-air mixture.[18][19] The decomposition of 2-EHN releases free radicals, which accelerate
the oxidation process of the fuel, leading to a more rapid and complete combustion.[19][20]

The initial step in the decomposition is the cleavage of the O-NO:z bond, which is the weakest
bond in the molecule. This generates an alkoxy radical (CsH170¢) and nitrogen dioxide (NO2).
[20] These reactive species then participate in the chain reactions of combustion.
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Mechanism of 2-EHN as a Cetane Improver
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Caption: The thermal decomposition pathway of 2-EHN that initiates and accelerates diesel
combustion.

Toxicology and Safety

2-Ethylhexyl nitrate has low acute oral, dermal, and inhalation toxicity in animal studies.[2][4]
However, it is classified as harmful if swallowed, in contact with skin, or inhaled.[2][21] The
primary health concern associated with exposure is vasodilation, which is the enlargement of
blood vessels, leading to a reduction in blood pressure.[2][4][13] It is not considered to be a
skin or eye irritant, nor a skin sensitizer.[2][22] Current data suggests that 2-EHN is not
expected to have reproductive, developmental, mutagenic, or carcinogenic effects.[2][4]

In terms of environmental impact, 2-EHN is classified as very toxic to aquatic life with long-
lasting effects.[2][4] It is not readily biodegradable but is also not considered to be
bioaccumulative.[2][4]

Conclusion

2-Ethylhexyl nitrate is a well-characterized compound with a long history of use as a cetane
improver in the fuel industry. Its physical and chemical properties are well-documented, and its
synthesis is achievable through standard nitration procedures. The mechanism of action,
involving thermal decomposition to initiate combustion, is a clear example of applied chemistry
in enhancing fuel performance. While it has a generally low toxicity profile in mammals,
appropriate safety precautions should be taken during handling to avoid exposure, and its
environmental impact, particularly on aquatic life, should be considered. This guide provides a
foundational understanding of 2-ethylhexyl nitrate for scientific and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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